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Introduction

Centrosomal Protein 120 (CEP120) is a critical regulator of centriole duplication, maturation,
and subsequent ciliogenesis.[1][2][3] It plays a crucial role in the microtubule-dependent
coupling of the nucleus and the centrosome, a process vital for the migration and self-renewal
of neural progenitors during brain development.[1][4][5] Given its central role in cell cycle
progression and development, CEP120 is a protein of significant interest. Mutations in the
CEP120 gene have been linked to ciliopathies such as Joubert syndrome and Jeune
asphyxiating thoracic dystrophy.[1][3]

RNA interference (RNAI) using small interfering RNA (siRNA) is a powerful method for studying
gene function by specific knockdown of target gene expression.[6] Lipid-based transfection
reagents are a widely used tool for delivering siRNA into a broad range of cell types.[7][8]
These reagents are typically composed of cationic lipids that form complexes, or lipoplexes,
with negatively charged siRNA molecules.[7][9] The positively charged lipoplexes interact with
the negatively charged cell membrane, facilitating cellular uptake through endocytosis.[7][10]

This document provides a detailed protocol for the effective knockdown of CEP120 using lipid-
based transfection reagents, guidance on optimizing transfection conditions, and methods for
assessing the experimental outcome.
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Signaling Pathway and Experimental Workflow

To effectively design and interpret CEP120 knockdown experiments, it is essential to
understand both the biological context of the protein and the experimental steps involved.

CEP120 Signaling and Function

CEP120 is a key component of the centrosome, acting as a hub for centriole biogenesis.[3] It is
required for the recruitment of other essential proteins to the centriole and plays a role in
regulating the localization of Transforming Acidic Coiled-Coil protein 3 (TACC3) in neural
progenitors.[1][2][4] Its function is integral to the formation of primary cilia, which act as cellular
antennae for various signaling pathways.
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Phase 1: Preparation

arrowhead Day 1: Seed Cells
(Target 50-70% confluency)

Phase 2: Transfection

Day 2: Prepare siRNA-Lipid
Complexes in Serum-Free Medium

Add Complexes to Cells

Incubate for 4-6 hours

Phase 3: Analysis

Incubate for 24-72 hours

Harvest Cells

Analyze Knockdown
(gPCR or Western Blot)

Perform Phenotypic Assay

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start Optimization
(using Positive Control siRNA, e.g., GAPDH)

:

Test sSiRNA Concentrations
(e.g., 5 nM, 10 nM, 25 nM)

Test Lipid Reagent Volumes
(e.9.,0.5pL, 1.0 pL, 1.5 pL)

Assay for Knockdown (qPCR)
and Cell Viability (e.g., MTT assay)

Efficiency >80%7?
Toxicity Low?

Adjust Parameters:
Optimal Condition Found - Cell Density
Proceed with CEP120 siRNA - Incubation Time
- Re-test Ratios
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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